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Abstract
N-Tosyl-4-hydroxy-L-prolinol, systematically known as (2S,4R)-4-Hydroxy-1-[(4-

methylphenyl)sulfonyl]pyrrolidine-2-methanol, is a pivotal chiral intermediate in the synthesis of

a variety of pharmacologically active molecules. Its rigid pyrrolidine framework, derived from

the naturally occurring amino acid hydroxyproline, provides a valuable scaffold for the

stereoselective construction of complex molecular architectures. This technical guide

delineates the key physical properties, provides a detailed experimental protocol for its

synthesis, and illustrates its role in synthetic pathways, offering a comprehensive resource for

researchers in drug discovery and organic synthesis.

Physical and Chemical Properties
N-Tosyl-4-hydroxy-L-prolinol is a white to light yellow solid at room temperature.[1] It exhibits

solubility in various organic solvents, including ethanol and chloroform.[1] The presence of the

tosyl group enhances its stability and utility as a synthetic intermediate. A summary of its key

physical properties is presented in Table 1.
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Property Value Reference

Systematic Name

(2S,4R)-4-Hydroxy-1-[(4-

methylphenyl)sulfonyl]pyrrolidi

ne-2-methanol

N/A

CAS Number 5605-46-9 [1][2]

Molecular Formula C₁₃H₁₉NO₄S [1]

Molecular Weight 285.36 g/mol [1]

Appearance White to light yellow solid [1]

Melting Point 101-104 °C [1]

Specific Rotation [α]D -116° (c=1, ethanol) [1]

Solubility
Soluble in water, ethanol, and

chloroform
[1]

Table 1: Physical Properties of N-Tosyl-4-hydroxy-L-prolinol

Synthesis of N-Tosyl-4-hydroxy-L-prolinol
The synthesis of N-Tosyl-4-hydroxy-L-prolinol is typically achieved through a two-step process

starting from the readily available chiral building block, trans-4-hydroxy-L-proline. The first step

involves the protection of the secondary amine with a tosyl group, followed by the reduction of

the carboxylic acid to the corresponding primary alcohol.

Experimental Protocol
Step 1: N-Tosylation of trans-4-hydroxy-L-proline

To a solution of trans-4-hydroxy-L-proline (1 equivalent) in an appropriate solvent such as

aqueous sodium carbonate, add p-toluenesulfonyl chloride (1.1 equivalents) portion-wise at

0-5 °C.

Stir the reaction mixture at room temperature for several hours until the reaction is complete,

as monitored by thin-layer chromatography (TLC).
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Upon completion, acidify the reaction mixture with a suitable acid (e.g., dilute HCl) to

precipitate the N-tosylated product.

Filter the precipitate, wash with cold water, and dry under vacuum to yield N-tosyl-trans-4-

hydroxy-L-proline.

Step 2: Reduction of N-tosyl-trans-4-hydroxy-L-proline

Suspend N-tosyl-trans-4-hydroxy-L-proline (1 equivalent) in a dry, aprotic solvent such as

tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

Cool the suspension to 0 °C and slowly add a reducing agent, such as borane-

tetrahydrofuran complex or lithium aluminum hydride (be cautious with the latter due to its

high reactivity), portion-wise.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed (monitored by TLC).

Carefully quench the reaction by the dropwise addition of water or a saturated aqueous

solution of sodium sulfate at 0 °C.

Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic

layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain N-Tosyl-4-

hydroxy-L-prolinol.

Applications in Asymmetric Synthesis
N-Tosyl-4-hydroxy-L-prolinol is a valuable chiral intermediate, primarily utilized in the synthesis

of complex molecules where stereochemical control is crucial. Its rigid pyrrolidine ring and

defined stereocenters make it an excellent starting material for the construction of various

pharmaceutical agents.

Role as a Chiral Building Block in Antiviral Drug
Synthesis
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This compound serves as a key building block in the synthesis of several antiviral drugs,

including HIV protease inhibitors like Darunavir and Hepatitis C virus (HCV) protease inhibitors

such as Boceprevir. The defined stereochemistry of N-Tosyl-4-hydroxy-L-prolinol is

incorporated into the final drug molecule, which is essential for its biological activity.

The general workflow for the utilization of N-Tosyl-4-hydroxy-L-prolinol in the synthesis of a

hypothetical antiviral agent is depicted in the following diagram:

General Workflow for Antiviral Synthesis

N-Tosyl-4-hydroxy-L-prolinol Activation of Hydroxyl Group
(e.g., Mesylation, Tosylation)

Nucleophilic Substitution
(e.g., with an amine or azide)

Further Functional
Group Manipulations Final Antiviral Drug

Click to download full resolution via product page

Caption: Synthetic workflow utilizing N-Tosyl-4-hydroxy-L-prolinol.

In a typical synthetic sequence, the hydroxyl group of N-Tosyl-4-hydroxy-L-prolinol is first

activated, for instance, by conversion to a mesylate or tosylate. This is followed by a

nucleophilic substitution reaction to introduce a new functional group, which will be part of the

final drug's structure. Subsequent chemical modifications then lead to the target antiviral

compound.

Signaling Pathways and Experimental Workflows
While N-Tosyl-4-hydroxy-L-prolinol itself is not directly involved in signaling pathways, its

synthetic products, such as protease inhibitors, are designed to interrupt viral replication cycles.

For example, HIV protease inhibitors prevent the cleavage of viral polyproteins, a crucial step

for the maturation of new, infectious virions.

The logical relationship in the development of a protease inhibitor starting from this chiral

intermediate can be visualized as follows:
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Caption: From chiral intermediate to biological target inhibition.

This diagram illustrates the progression from the starting chiral pool material, through the key

intermediate N-Tosyl-4-hydroxy-L-prolinol, to the final active pharmaceutical ingredient (API)
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which then acts on its biological target, the viral protease.

Conclusion
N-Tosyl-4-hydroxy-L-prolinol is a versatile and indispensable chiral intermediate in modern

organic and medicinal chemistry. Its well-defined stereochemistry and synthetic accessibility

make it a valuable tool for the construction of complex, stereochemically rich molecules,

particularly in the development of antiviral therapeutics. The information provided in this guide

serves as a foundational resource for researchers engaged in the synthesis and application of

this important chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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